Potassium ethylxanthate

• IUPAC Name: potassium;ethoxymethanedithioate
• InChI: InChI=1S/C3H6OS2.K/c1-2-4-3(5)6;/h2H2,1H3,(H,5,6);/q;+1/p-1
• InChI Key: JCBJVAJGLKENNC-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=S)[S-].[K+]
• Molecular Formula: C3H5KOS2
• Related CAS: 151-01-9 (Parent)
• DSSTOX Substance ID: DTXSID6042315
• Molecular Weight: 160.30 g/mol
• Physical Description: Dry Powder, White to light yellow solid; [Merck Index] Light yellow powder with an unpleasant odor; [Alfa Aesar MSDS]
• CAS No.: 140-89-6

Description

Potassium ethylxanthate is an organosulfur compound with the chemical formula CH₃CH₂OCS₂K. It appears as a pale yellow powder and is primarily used in the mining industry for the separation of ores. This compound is a potassium salt of ethyl xanthic acid and is known for its role as a flotation agent in the extraction of metals such as copper, nickel, and silver .

Preparation Methods

Potassium ethylxanthate is synthesized through the reaction of ethanol, carbon disulfide, and potassium hydroxide. The reaction proceeds as follows: [ \text{CH}_3\text{CH}_2\text{OH} + \text{CS}_2 + \text{KOH} \rightarrow \text{CH}_3\text{CH}_2\text{OCS}_2\text{K} + \text{H}_2\text{O} ] In this process, ethanol reacts with carbon disulfide in the presence of potassium hydroxide to form this compound and water . Industrial production methods typically involve generating the alkoxide in situ from potassium hydroxide and ethanol, followed by the addition of carbon disulfide .

Chemical Reactions Analysis

Potassium ethylxanthate undergoes various chemical reactions, including:

Hydrolysis: It rapidly hydrolyzes below pH 9, forming ethanol, carbon disulfide, and potassium ions[ \text{CH}_3\text{CH}_2\text{OCS}_2\text{K} + \text{H}^+ \rightarrow \text{CH}_3\text{CH}_2\text{OH} + \text{CS}_2 + \text{K}^+ ]

Oxidation: Oxidation of this compound results in the formation of diethyl dixanthogen disulfide[ 4 \text{CH}_3\text{CH}_2\text{OCS}_2\text{K} + 2 \text{H}_2\text{O} + \text{O}_2 \rightarrow 2 (\text{CH}_3\text{CH}_2\text{OCS}_2)_2 + 4 \text{KOH} ]

Coordination Complex Formation: This compound can form coordination complexes with metals such as chromium, indium, and cobalt.

Scientific Research Applications

Potassium ethylxanthate has several scientific research applications:

Mining Industry: It is widely used as a flotation agent for the extraction of ores of copper, nickel, and silver.

Organic Synthesis: It serves as a reagent for preparing xanthate esters from alkyl and aryl halides, which are useful intermediates in organic synthesis.

Corrosion Inhibition: Research has shown that this compound can be used as a corrosion inhibitor for mild steel in acidic media, demonstrating high inhibition efficiency.

Coordination Chemistry: It is used to prepare ethylxanthate coordination complexes with various metals.

Mechanism of Action

The mechanism by which potassium ethylxanthate exerts its effects involves its ability to form complexes with metal ions. In the mining industry, it acts as a flotation agent by binding to the surface of metal sulfide ores, making them hydrophobic and allowing them to be separated from the gangue minerals. In corrosion inhibition, this compound adsorbs onto the metal surface, forming a protective layer that prevents further oxidation and corrosion .

Comparison with Similar Compounds

Potassium ethylxanthate is similar to other xanthate salts such as sodium ethylxanthate and potassium isopropylxanthate. it is unique in its specific applications and properties:

Sodium Ethylxanthate: Similar in structure but uses sodium instead of potassium. It is also used as a flotation agent in the mining industry.

Potassium Isopropylxanthate: Uses isopropyl alcohol instead of ethanol, resulting in different physical properties and reactivity.

This compound stands out due to its specific reactivity and effectiveness in forming coordination complexes with various metals, making it highly valuable in both industrial and research applications.